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Compound Focus: Tosedostat

CAS No.: 238750-77-1

Cat. No.: S548190

Stock Solution Preparation and Storage

For in vitro applications, Tosedostat is typically dissolved in DMSO. The table below summarizes key data

for stock solution preparation.

Table 1: Tosedostat Stock Solution Preparation Guide [1] [2] [3]

Parameter Specification Notes

Molecular Weight 406.47 g/mol [1] [2] [3] -

Recommended Solvent Anhydrous DMSO [1] [2] Use fresh, moisture-free DMSO.

Solubility in DMSO ~56-81 mg/mL (137.77-199.27 Hygroscopic DMSO can reduce
mM) [1] [3] solubility [1].

Solubility in Ethanol ~5-81 mg/mL [1] [4] [2] Varies by supplier and batch.

Stock Solution 10-100 mM in DMSO [2] A common working concentration is

Concentration 10 mM.

Aliquot Storage -20°C for 1 year; -80°C for 2 years -

(2]
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| Critical Storage Notes | 1. Protect from light [4] [2]. 2. Desiccate (air-sensitive, susceptible to oxidation)

[4]. | Store in amber vials or sealed containers. |

Detailed Protocol:

¢ Preparation: Allow the Tosedostat powder and anhydrous DMSO to equilibrate to room temperature
briefly to minimize moisture absorption.

e Weighing: Accurately weigh the required mass of Tosedostat.

¢ Dissolution: Add the appropriate volume of anhydrous DMSO to the powder to achieve the desired
stock concentration (e.g., 10 mM or 100 mM). Gently vortex or sonicate the mixture to ensure
complete dissolution.

¢ Aliquoting: Immediately after dissolution, aliquot the stock solution into small, single-use volumes
into sterile, light-protected microcentrifuge tubes (e.g., amber tubes).

e Storage: Seal the aliquots and store them at -20°C for up to one year or at -80°C for up to two
years [2]. Avoid repeated freeze-thaw cycles.

In Vitro Cellular Assay Protocols

Tosedostat exhibits potent anti-proliferative effects on various cancer cell lines. The methodology below is

adapted from published kinase assay protocols [1] [3].

Table 2: Example Anti-proliferative Activity in Cell Lines [1]

Cell Line Cancer Type IC50 (nM)
U-937 Histiocytic Lymphoma 10
HL-60 Acute Myeloid Leukemia 30
KG-1 Acute Myeloid Leukemia 15
GDM-1 Blastic Plasmacytoid Dendritic Cell Neoplasm 15

Experimental Workflow for Cell Proliferation Assay:
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Detailed Protocol [1] [3]:

e Cell Lines: U-937, HL-60, KG-1, GDM-1.
e Compound Treatment: Prepare serial dilutions of Tosedostat from the DMSO stock in culture
medium. The final concentration of DMSO in the assay should be kept constant and below 0.1% (v/v).
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Treat cells with these dilutions.

e Incubation: Expose cells to Tosedostat for 72 hours.

¢ Proliferation Measurement: During the final 4 hours of incubation, pulse the cells with 0.4 uCi/well
of [3H]thymidine.

e Analysis: Harvest cells onto glass fiber filters using a cell harvester. Quantify the amount of
[BH]thymidine incorporated into cellular DNA using a scintillation counter. Inhibition of proliferation is
calculated relative to vehicle-treated control cells.

In Vivo Formulation and Dosing

For animal studies, Tosedostat is administered orally and requires specific formulations for proper dosing.

Table 3: In Vivo Dosing and Formulation Guide [1] [2]

Parameter Specification
Animal Models Female CBHY/cbi rats, nude mice (e.g., MDA-MB-468 xenograft) [1].
Typical Dosage ~100 mg/kg [1].

Administration Route  Oral gavage (p.o.), dosed daily [1].

Example Formulation 5% DMSO, 40% PEG300, 5% Tween-80, 50% ddHz0 [2]. Validated to 4
1 mg/mL (9.84 mM).

Example Formulation 5% DMSO, 95% Corn Oil [1]. Validated to 4 mg/mL (9.84 mM).
2

Detailed Protocol for In Vivo Formulation (Example: Clear Solution) [1] [2]:

e Prepare a concentrated stock of Tosedostat in DMSO (e.g., 80 mg/mL).

e For a 4 mg/mL working solution, add 50 pL of the DMSO stock to 400 pL of PEG300 and mix evenly.

e Add 50 pL of Tween-80 to the mixture and mix until clear.

¢ Finally, add 500 pL of double-distilled water (ddHz20) to achieve a final volume of 1 mL.

e The prepared suspension/solution should be used immediately for optimal results. Always refer to the
specific study's requirements for formulation.
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Scientific Background and Mechanism

Tosedostat is an orally active aminopeptidase inhibitor. Its primary mechanism of action involves inhibition

of several aminopeptidases, with IC50 values summarized below [1] [4]:

¢ Leucine Aminopeptidase (LAP): 100 nM
¢ Puromycin-Sensitive Aminopeptidase (PUSA/NPEPPS): 150 nM
e Aminopeptidase N (APN/CD13): 220 nM

Inside cells, Tosedostat is converted to its active acid metabolite (CHR-79888), which is responsible for the
profound anti-proliferative effects observed. Inhibition of these enzymes disrupts amino acid metabolism and
protein synthesis, leading to activation of amino acid deprivation response pathways, phosphorylation of
eukaryotic initiation factor 2a (elF2a), and inhibition of mTOR signaling [1]. Recent research also highlights
that inhibition of NPEPPS by Tosedostat can sensitize resistant cancer cells to cisplatin by regulating

intracellular drug concentrations [5].

Critical Handling Notes

¢ Light Sensitivity: Tosedostat is light-sensitive and must be protected from light during storage and
handling [4] [2]. This is a common requirement for many injectable and investigational drugs to
prevent photodegradation [6].

¢ Moisture and Air Sensitivity: The powder and solutions are sensitive to air and moisture, which can
lead to oxidation and reduced solubility. Always use fresh, anhydrous solvents and store desiccated
[4].

¢ Solubility Variability: Solubility can vary between batches and suppliers. Always refer to the
Certificate of Analysis provided with your specific product.

Additional Recommendations

¢ Quality Control: Confirm the purity of your batch (>98-99.9% is typical) before beginning
experiments [1] [4].

¢ Vehicle Controls: Always include vehicle controls (e.g., 0.1% DMSO) in cellular assays to ensure
that any observed effects are due to the compound and not the solvent.

¢ Dose-Response: Establish a full dose-response curve for your specific cell model, as sensitivity to
Tosedostat varies significantly between cell lines [1].

© 2026 Smolecule. All rights reserved. 5/7 Tech Support


https://www.smolecule.com/products/s548190?utm_src=pdf-body
https://www.selleckchem.com/products/CHR-2797(Tosedostat).html
https://www.abcam.com/en-us/products/biochemicals/tosedostat-chr2797-ab273387
https://www.smolecule.com/products/s548190?utm_src=pdf-body
https://www.selleckchem.com/products/CHR-2797(Tosedostat).html
https://www.smolecule.com/products/s548190?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11094426/
https://www.smolecule.com/products/s548190?utm_src=pdf-body
https://www.abcam.com/en-us/products/biochemicals/tosedostat-chr2797-ab273387
https://www.medchemexpress.com/Tosedostat.html?srsltid=AfmBOooNx72X-lEEPZFcc1DWsBfduYeZG0uyWHIRtHjArFwyzC4byY2Z
https://pmc.ncbi.nlm.nih.gov/articles/PMC3940680/
https://www.abcam.com/en-us/products/biochemicals/tosedostat-chr2797-ab273387
https://www.selleckchem.com/products/CHR-2797(Tosedostat).html
https://www.abcam.com/en-us/products/biochemicals/tosedostat-chr2797-ab273387
https://www.smolecule.com/products/s548190?utm_src=pdf-body
https://www.selleckchem.com/products/CHR-2797(Tosedostat).html
https://www.smolecule.com/products/s548190?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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